![molecular formula C14H13ClN2 B1213541 2-(Methylamino)-5-chlorobenzophenone imine CAS No. 5606-40-6](/img/structure/B1213541.png)
2-(Methylamino)-5-chlorobenzophenone imine
Overview
Description
2-(Methylamino)-5-chlorobenzophenone imine, also known as MCBI, is an organic compound of the phenyl amine class. It is a colorless solid with a molecular weight of 162.58 g/mol. MCBI has a wide range of applications in chemical synthesis, pharmaceuticals, and other industries. MCBI has been used in the synthesis of a variety of compounds, including drugs, agrochemicals, and polymers. It is also used as a catalyst in the production of polymers and pharmaceuticals.
Scientific Research Applications
Crystal Growth and Characterization
The growth and characterization of 2-(methylamino)-5-chlorobenzophenone imine crystals have been extensively studied. For instance, T. Suthan and colleagues (2011) demonstrated the successful growth of these crystals using the modified vertical Bridgman technique. Their research highlighted the crystal's potential applications due to its remarkable properties, including high crystalline perfection, optical transparency, and significant dielectric and mechanical properties. These characteristics suggest its applicability in photonic and electronic devices (T. Suthan et al., 2011).
Optical Properties and Photonics Applications
The vibrational spectral analysis and three-photon absorption properties of 2-(methylamino)-5-chlorobenzophenone have been studied, revealing its potential in photonic applications. D. Sajan and colleagues (2013) conducted a detailed study on its optical limiting behavior, indicating its suitability for use in photonic devices, such as optical limiters, due to effective three-photon absorption (D. Sajan et al., 2013).
Catalysis and Material Science
In material science, the compound's derivatives have been utilized to develop novel materials with unique properties. A. Lehtonen and R. Sillanpää (2004) explored tungsten(VI) complexes with aminobis(phenolato) [O,N,O] donor ligands, showcasing potential applications in catalysis and material science. These complexes, derived from interactions with this compound, demonstrated promising catalytic activity in ring-opening metathesis polymerization of norbornene, suggesting their utility in producing novel polymeric materials (A. Lehtonen & R. Sillanpää, 2004).
Anticancer Activity and Drug Design
The compound and its derivatives have been evaluated for their anticancer activity, highlighting the versatility of its applications in medical research. Noor Uddin and colleagues (2020) synthesized Schiff bases from this compound and assessed their cytotoxicity against cancer cell lines. Their findings suggest that these compounds exhibit significant anticancer activity, indicating their potential in drug design and development for cancer treatment (Noor Uddin et al., 2020).
Mechanism of Action
Future Directions
Recent studies have demonstrated the discovery and structural characterization of a number of stereoselective imine reductase enzymes . These enzymes have been engineered to produce chiral amines with high enantioselectivity . This research highlights the potential for future developments in the field of imine chemistry .
properties
IUPAC Name |
2-(benzenecarboximidoyl)-4-chloro-N-methylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN2/c1-17-13-8-7-11(15)9-12(13)14(16)10-5-3-2-4-6-10/h2-9,16-17H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIBUYDHSWMGPBG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=C(C=C1)Cl)C(=N)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10971434 | |
Record name | 4-Chloro-2-[imino(phenyl)methyl]-N-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10971434 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5606-40-6 | |
Record name | 4-Chloro-2-(iminophenylmethyl)-N-methylbenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5606-40-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Methylamino)-5-chlorobenzophenone imine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005606406 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Chloro-2-[imino(phenyl)methyl]-N-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10971434 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 2-(methylamino)-5-chlorobenzophenone imine formed during the alkaline hydrolysis of diazepam?
A1: Research indicates that this compound (2) is not a direct product of diazepam hydrolysis. Instead, it forms through a multi-step mechanism under alkaline conditions [, ]:
- Formation of 2 and 3: This unstable intermediate decomposes into two main products: this compound (2) and 2-(methylamino)-5-chlorobenzophenone (3). The ratio of these products is influenced by the concentration of NaOH, with higher concentrations favoring the formation of 2 [].
Q2: How was this compound characterized in the study?
A2: As a previously unreported derivative of diazepam, this compound's (2) structure was confirmed through multiple analytical techniques []:
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